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Compound of Interest

Compound Name: Hydroxyethyl disulfide

CAS No.: 1892-29-1

Cat. No.: B168008

Get Quote

An In-depth Technical Guide to the Synthesis of 2-Hydroxyethyl Disulfide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis of 2-Hydroxyethyl disulfide, a

crucial reagent in various biochemical and pharmaceutical applications. The document details

established synthesis protocols, presents key quantitative data, and visualizes the underlying

chemical processes.

Introduction
2-Hydroxyethyl disulfide, also known as bis(2-hydroxyethyl) disulfide, is an organic disulfide

compound with the chemical formula (HOCH₂CH₂S)₂. It is primarily synthesized through the

oxidation of 2-mercaptoethanol. This compound and its reversible disulfide bond are of

significant interest in fields ranging from protein chemistry to drug delivery systems. The

disulfide linkage can be cleaved under reducing conditions, a property that is exploited in

various biological and chemical contexts.
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The most prevalent method for synthesizing 2-Hydroxyethyl disulfide is the oxidation of 2-

mercaptoethanol. Various oxidizing agents can be employed, with hydrogen peroxide and

oxygen being the most common.

Oxidation of 2-Mercaptoethanol with Hydrogen Peroxide
This method is a widely used laboratory-scale synthesis due to its efficiency and relatively mild

conditions.

Experimental Protocol:

A detailed experimental protocol for this synthesis is as follows[1]:

Reaction Setup: To a 50 mL round-bottom flask, add 2-mercaptoethanol (1 mmol, 0.07 mL),

ethyl acetate (5 mL), and sodium iodide (0.01 mmol, 1.5 mg).

Oxidation: While stirring at room temperature, add 30% hydrogen peroxide (1 mmol, 0.11

mL).

Reaction Time: Continue stirring the mixture for approximately 30 minutes at room

temperature.

Quenching: Add a saturated solution of sodium thiosulfate (Na₂S₂O₃) (15 mL) to the flask to

quench the excess hydrogen peroxide.

Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with

ethyl acetate (3 x 30 mL).

Washing and Drying: Combine the organic phases and wash with brine (50 mL). Dry the

organic layer over anhydrous magnesium sulfate (MgSO₄).

Solvent Removal: Remove the ethyl acetate using a rotary evaporator.

Purification: Purify the resulting residue by silica gel column chromatography using a mixture

of n-hexane and ethyl acetate (30:70 v/v) as the eluent.

Final Product: The final product is a colorless oil with a reported yield of 87%[1].
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Oxidation of 2-Mercaptoethanol with Oxygen
An alternative method involves the use of oxygen, often from the air, in the presence of a

catalyst. This approach is advantageous as it primarily produces water as a byproduct[2].

Experimental Protocol:

A representative protocol using an iron catalyst is described below[2]:

Reaction Setup: In a suitable reaction vessel, combine 2-mercaptoethanol with a catalytic

amount of a homogeneously distributed iron-containing salt or complex.

Co-catalyst: Add a tertiary amine as a co-catalyst.

Oxidation: Introduce oxygen (e.g., by bubbling air through the mixture) into the reaction

mixture.

Reaction Conditions: Maintain the reaction at a controlled temperature (e.g., 40°C) and

pressure (e.g., 15 bar air)[2].

Monitoring: Monitor the reaction progress using techniques such as ¹H-NMR until the desired

conversion is achieved. A yield of 97% has been reported after 24 hours under these

conditions[2].

Workup: The workup procedure typically involves the removal of the catalyst and any

remaining starting materials, which may vary depending on the specific catalyst and solvent

system used.

Alternative Synthesis Methods
Other less common methods for synthesizing 2-Hydroxyethyl disulfide and related

compounds have been reported:

Reaction with Elemental Sulfur: 2-mercaptoethanol can be oxidized by elemental sulfur, but

this method produces stoichiometric amounts of highly toxic hydrogen sulfide as a

byproduct[2].
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From Ethylene Oxide: While primarily a method for producing 2-hydroxyethyl ethyl sulfide,

the reaction of ethylene oxide with ethanethiol highlights the use of ethylene oxide as a

precursor for 2-hydroxyethyl functional groups in sulfur chemistry[3].

Electrocatalytic Synthesis: A novel approach involves the electrocatalytic synthesis of

hydroxyethyl disulfide derivatives from substituted oxiranes and sodium bromide, using

benzyl acetyl disulfide as the sulfur source. This method is promoted as being

environmentally friendly and avoiding the use of malodorous thiols[4].

Quantitative Data
The following tables summarize key quantitative data for the synthesis and properties of 2-

Hydroxyethyl disulfide.

Table 1: Synthesis Reaction Parameters and Yields
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Table 2: Physicochemical Properties of 2-Hydroxyethyl Disulfide
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Property Value Reference

Molecular Formula C₄H₁₀O₂S₂ [5][6][7][8]

Molecular Weight 154.25 g/mol [7][8]

Appearance
Colorless to light yellow

viscous liquid
[8][9]

Melting Point 25-27 °C [6][7][8]

Boiling Point 158-163 °C at 3.5 mmHg [6][7][8]

Density 1.261 g/mL at 25 °C [7][8]

Refractive Index n20/D 1.57 [6][7][8]

Solubility
Soluble in water, ethanol,

acetone, and ether
[8][9][10]

Table 3: Spectroscopic Data of 2-Hydroxyethyl Disulfide

Spectroscopic Technique Key Data Reference

¹H NMR
Spectrum available in

supplementary information
[1]

¹³C NMR Spectrum available [11]

FTIR Spectrum available [12]

UV-Vis λmax: 247 nm (H₂O) [8]

Signaling Pathways and Experimental Workflows
While 2-Hydroxyethyl disulfide is not a primary signaling molecule itself, it is a key substrate

in assays for glutaredoxins (Grx), enzymes that are central to redox signaling and cellular

homeostasis. The reduction of 2-Hydroxyethyl disulfide by glutathione (GSH) is catalyzed by

glutaredoxins, and this reaction is widely used to assess Grx activity[13].
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Caption: General workflow for the synthesis of 2-Hydroxyethyl disulfide.
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Caption: Experimental workflow of the glutaredoxin (HEDS) assay.

Conclusion
The synthesis of 2-Hydroxyethyl disulfide is a well-established and robust process, with the

oxidation of 2-mercaptoethanol being the most practical and high-yielding method for

laboratory and potential industrial-scale production. The choice of oxidizing agent and reaction

conditions can be tailored to specific needs regarding purity, cost, and environmental impact.

As a key reagent in the study of redox-active enzymes and a versatile building block in

materials science, a thorough understanding of its synthesis is essential for researchers in

these fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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